Cas no 395101-27-6 (1H-Indazole, 5-bromo-3-(4-fluorophenyl)-)

• Product Name: 1H-Indazole, 5-bromo-3-(4-fluorophenyl)-
• CAS No: 395101-27-6
• MF: C₁₃H₈BrFN₂
• MW: 291.118425369263
• CID: 1508858
• PubChem ID: 22480293
• Update Time: 2025-04-21

1H-Indazole, 5-bromo-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-bromo-3-(4-fluorophenyl)-
• 5-bromo-3-(4-fluorophenyl)-1H-indazole
• SCHEMBL4734012
• 395101-27-6
• DTXSID701284101
• ODJJTQJBKPTIHC-UHFFFAOYSA-N

• Inchi： 1S/C13H8BrFN2/c14-9-3-6-12-11(7-9)13(17-16-12)8-1-4-10(15)5-2-8/h1-7H,(H,16,17)
• InChI Key： ODJJTQJBKPTIHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC(=CC=1)F)=NN2

Computed Properties

• Exact Mass: 289.98554
• Monoisotopic Mass: 289.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 4

Experimental Properties

• PSA: 28.68